![molecular formula C19H22N4OS2 B2540936 2-ethyl-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzo[d]thiazole-6-carboxamide CAS No. 1704528-13-1](/img/structure/B2540936.png)
2-ethyl-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzo[d]thiazole-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-ethyl-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzo[d]thiazole-6-carboxamide” is a complex organic molecule. It contains a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . Thiazole derivatives have been found to have diverse biological activities .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using techniques like 1H-NMR and 13C-NMR . These techniques provide information about the types of atoms in the molecule and their connectivity.Scientific Research Applications
- Thiazoles have been studied for their antimicrobial properties. The compound may exhibit antibacterial, antifungal, or antiviral effects. Researchers have explored its potential as a novel antimicrobial agent .
- Thiazole derivatives have shown promise as anti-inflammatory and analgesic agents. The presence of the thiazolidinone ring structure contributes to these activities. Further investigations are needed to understand the specific mechanisms and efficacy of this compound .
- Compounds containing the thiazole ring have been evaluated for their antitumor and cytotoxic properties. For instance, a derivative with a [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazide structure demonstrated potent effects against prostate cancer cells .
- Thiazole-based compounds have been explored as antiretroviral agents. While the specific activity of this compound remains to be elucidated, it could contribute to the development of novel treatments for retroviral infections .
- Some derivatives of this compound have been investigated for their COX-1 inhibitory activity. Although weaker than reference compounds, they may play a role in modulating inflammation .
- Thiazoles are found in various biologically active molecules, including drugs like sulfathiazole (antimicrobial), Ritonavir (antiretroviral), and Tiazofurin (antineoplastic). Understanding the interactions of this compound with biological targets is crucial for drug development .
Antimicrobial Activity
Anti-Inflammatory and Analgesic Properties
Antitumor and Cytotoxic Effects
Antiretroviral Potential
COX-1 Inhibition
Biological Interactions and Drug Development
Future Directions
properties
IUPAC Name |
2-ethyl-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4OS2/c1-2-17-22-15-6-5-14(10-16(15)26-17)18(24)21-11-13-4-3-8-23(12-13)19-20-7-9-25-19/h5-7,9-10,13H,2-4,8,11-12H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBQJTGJZCDRFNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=C(S1)C=C(C=C2)C(=O)NCC3CCCN(C3)C4=NC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethyl-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzo[d]thiazole-6-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.